3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide

• IUPAC Name: 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H15N3O4/c1-4-11-13(9(3)21-16-11)14(18)15-12-6-5-10(17(19)20)7-8(12)2/h5-7H,4H2,1-3H3,(H,15,18)
• InChI Key: UJRPGRPBOVKZGC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C)C
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide, also known as EMX-2, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. EMX-2 belongs to the class of isoxazolecarboxamide compounds and has a molecular weight of 327.34 g/mol.

Mechanism of Action

The mechanism of action of 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide is not fully understood. However, it is thought to act by inhibiting the activity of the nuclear factor-kappa B (NF-kB) pathway, which is involved in the production of pro-inflammatory cytokines. 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide may also act on the cyclooxygenase (COX) pathway, which is involved in the production of prostaglandins, another group of molecules involved in inflammation.
Biochemical and Physiological Effects:
3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has been shown to reduce oxidative stress and improve mitochondrial function. It has also been shown to have neuroprotective effects, protecting against neuronal damage in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has been shown to have low toxicity in animal models. However, one limitation of 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide is its poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Additionally, 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide may have potential as a treatment for chronic pain conditions. Further research is also needed to better understand the mechanism of action of 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide and to optimize its pharmacological properties for clinical use.
Conclusion:
In conclusion, 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. It has been primarily studied for its anti-inflammatory and analgesic properties, but has also been shown to have neuroprotective effects and improve mitochondrial function. While there are limitations to its use in lab experiments, 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has several potential future directions for research, including its use as a therapeutic agent for neurodegenerative diseases and chronic pain conditions.

Scientific Research Applications

3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has been primarily studied for its potential as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, in vitro and in vivo. Additionally, 3-ethyl-5-methyl-N-(2-methyl-4-nitrophenyl)-4-isoxazolecarboxamide has been shown to have analgesic properties, reducing pain sensitivity in animal models.